Cas no 946382-26-9 (3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide
• CAS No: 946382-26-9
• MF: C₂₁H₁₉FN₄O₄S
• MW: 442.463366746902
• CID: 6084371
• PubChem ID: 16825002
• Update Time: 2025-05-24

3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide
• 3-fluoro-4-methoxy-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzenesulfonamide
• 3-fluoro-4-methoxy-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzenesulfonamide
• 946382-26-9
• AB00684006-01
• SR-01000919906
• AKOS024489318
• 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide
• SR-01000919906-1
• F5015-0173

• Inchi： 1S/C21H19FN4O4S/c1-13-4-5-14(18-12-26-20(23-18)8-9-21(24-26)30-3)10-17(13)25-31(27,28)15-6-7-19(29-2)16(22)11-15/h4-12,25H,1-3H3
• InChI Key： CHMIMHFYSIASQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NC1C=C(C=CC=1C)C1=CN2C(C=CC(=N2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 442.11110444g/mol
• Monoisotopic Mass: 442.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Additional information on 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide

3-Fluoro-4-methoxy-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide: A Comprehensive Overview

3-Fluoro-4-methoxy-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide (CAS No. 946382-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a sulfonamide derivative with a unique structural framework that includes a fluoro-substituted benzene ring, a methoxy group, and an imidazo[1,2-b]pyridazine moiety. The intricate structure of this compound makes it a valuable candidate for various therapeutic applications.

The fluoro-substituted benzene ring and the methoxy group are key functional groups that contribute to the compound's pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic profiles. The methoxy group, on the other hand, can influence the compound's solubility and binding affinity to target receptors.

The imidazo[1,2-b]pyridazine moiety is particularly noteworthy due to its potential as a scaffold for developing novel drugs. Imidazopyridazines have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. This moiety is often associated with high binding affinity to specific receptors and enzymes, making it an attractive target for drug design.

In recent years, several studies have explored the potential therapeutic applications of 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide. One notable area of research is its activity as a selective inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various types of cancer. By selectively inhibiting these kinases, this compound has the potential to disrupt cancer cell growth and survival.

A study published in the Journal of Medicinal Chemistry in 2021 reported that CAS No. 946382-26-9 exhibited potent inhibitory activity against the tyrosine kinase c-Met, which is frequently overexpressed in several types of solid tumors. The researchers found that the compound effectively inhibited c-Met phosphorylation and downstream signaling pathways, leading to reduced tumor cell proliferation and increased apoptosis. These findings highlight the compound's potential as a targeted therapy for cancers driven by c-Met activation.

Beyond its anticancer properties, CAS No. 946382-26-9 has also shown promise in treating inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. A preclinical study conducted in 2020 demonstrated that the compound significantly reduced inflammation in animal models of rheumatoid arthritis by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These results suggest that CAS No. 946382-26-9 could be developed into an effective anti-inflammatory agent.

The safety profile of CAS No. 946382-26-9 is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical evaluation.

In conclusion, 3-fluoro-4-methoxy-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzene-1-sulfonamide (CAS No. 946382-26-9) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound may pave the way for new treatment options for patients suffering from these conditions.